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Compound of Interest

Compound Name: 2-Butylamino-5-nitropyridine

Cat. No.: B1606518

Substituted nitropyridines are a cornerstone in the synthesis of complex organic molecules.
The pyridine ring, a bioisostere of benzene, offers modulated electronic properties and a site
for hydrogen bonding, making it a privileged scaffold in drug design. The introduction of an
electron-withdrawing nitro group and an electron-donating amino group creates a highly
polarized and reactive molecule. Specifically, 2-Butylamino-5-nitropyridine serves as a key
building block, where the secondary amine provides a nucleophilic center and the butyl chain
imparts lipophilicity, while the nitro group can act as a synthetic handle for further
transformations or contribute to the molecule's biological activity. This guide synthesizes the
available technical data to provide a holistic understanding of this compound for practical
laboratory application and developmental research.

Compound Identification and Physicochemical
Properties

Accurate identification is the foundation of all chemical research. The definitive identifier for 2-
Butylamino-5-nitropyridine is its Chemical Abstracts Service (CAS) number.

CAS Number: 26820-54-2

The key physicochemical properties of the compound are summarized below. These data are
critical for determining appropriate solvents, reaction conditions, and storage protocols.
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Property Value Source
CAS Number 26820-54-2
Molecular Formula CoH13N302
Molecular Weight 195.22 g/mol Calculated
Typically a yellow to orange Inferred from related
Appearance .
solid compounds[1][2]
Burit Commercially available at Inferred from related
uri
Y >97% compounds|3]

) CCCCNC1=NC=CC(=C1)--
Canonical SMILES PubChem CID 13634085
INVALID-LINK--[O-]

YFUPOJLKRUMOQW-
InChlKey PubChem CID 13634085
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

The synthesis of 2-Butylamino-5-nitropyridine is typically achieved via a nucleophilic
aromatic substitution (SNAr) reaction. The process involves the displacement of a suitable
leaving group from a nitropyridine precursor by butylamine. The most common precursor is 2-
chloro-5-nitropyridine.

Principle Synthetic Pathway: Nucleophilic Aromatic
Substitution (SNAr)

The electron-withdrawing effect of the nitro group at the 5-position, coupled with the electron-
withdrawing nature of the ring nitrogen, activates the 2-position of the pyridine ring towards
nucleophilic attack. This activation significantly lowers the energy barrier for the substitution
reaction.
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Caption: General workflow for the SNAr synthesis of 2-Butylamino-5-nitropyridine.

Detailed Experimental Protocol

This protocol is adapted from general procedures for the synthesis of N-substituted
nitropyridines[4].

e Reactor Setup: To a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 2-chloro-5-nitropyridine (1.0 eq).

e Solvent and Reagents: Add a suitable solvent such as butanol or N,N-Dimethylformamide
(DMF) to dissolve the starting material. Add butylamine (1.1-1.5 eq) to the mixture.

o Causality Note: An excess of the amine is used to drive the reaction to completion.
Butanol can serve as both a solvent and, at reflux, provide the necessary thermal energy.

o Base Addition: Add a non-nucleophilic base such as triethylamine (EtsN) or potassium
carbonate (K2CO3) (1.5-2.0 eq).

o Causality Note: The base is crucial for scavenging the hydrochloric acid (HCI) generated
during the reaction. This prevents the protonation of the butylamine nucleophile, which
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would render it unreactive, and drives the equilibrium towards the product.

o Reaction: Heat the mixture to reflux (typically 80-120 °C, depending on the solvent) and
maintain for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography
(TLC).

o Workup and Isolation:
o Cool the reaction mixture to room temperature.
o If a solid precipitate (the hydrochloride salt of the base) has formed, remove it by filtration.
o Pour the filtrate into ice-water to precipitate the crude product.
o Collect the solid product by vacuum filtration and wash with cold water.

 Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water)
to obtain the purified 2-Butylamino-5-nitropyridine.

» Validation: Confirm the identity and purity of the final product using the analytical methods
described in the next section.

Analytical Characterization and Quality Control

Rigorous analytical validation is essential to confirm the structural integrity and purity of the
synthesized compound.

Spectroscopic and Chromatographic Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure by identifying the chemical shifts and coupling constants of the protons
and carbons, ensuring the correct connectivity of the butyl group to the nitropyridine ring.

e Mass Spectrometry (MS): Provides the exact molecular weight of the compound, confirming
its elemental composition.

e Infrared (IR) Spectroscopy: Used to identify characteristic functional groups. Key peaks
would include N-H stretching for the secondary amine, C-H stretching for the alkyl chain, and
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strong asymmetric and symmetric stretches for the nitro group (NO2).

o High-Performance Liquid Chromatography (HPLC): The primary method for determining the
purity of the final compound.

Standard HPLC Protocol for Purity Assessment

This protocol is a general guideline and should be optimized for the specific instrument and
column used. It is based on methods developed for similar aromatic amine compounds|[5].

o System: An HPLC system equipped with a UV-Vis detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient of Acetonitrile (ACN) and water (both containing 0.1%
Trifluoroacetic Acid, TFA).

o Causality Note: The C18 stationary phase is nonpolar, making it ideal for retaining the
moderately nonpolar 2-Butylamino-5-nitropyridine. The ACN/water gradient allows for
the efficient elution of the compound while separating it from more polar or nonpolar
impurities. TFA helps to sharpen peaks by protonating any basic sites.

o Gradient: Start at 20% ACN, ramp to 95% ACN over 15 minutes, hold for 2 minutes, and
return to initial conditions.

o Flow Rate: 1.0 mL/min.

o Detection: UV detection at a wavelength corresponding to an absorbance maximum of the
compound (typically in the 254-350 nm range for nitropyridine systems).

o Sample Preparation: Prepare a standard solution of ~1 mg/mL in the mobile phase.

e Analysis: Inject 10 pL and integrate the peak area. Purity is calculated as the area of the
main peak divided by the total area of all peaks.

Applications in Research and Drug Development
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The true value of 2-Butylamino-5-nitropyridine lies in its utility as a versatile intermediate. Its
bifunctional nature allows for diverse chemical transformations.

Role as a Pharmaceutical Building Block

The 2-amino-5-nitropyridine scaffold is a known pharmacophore in various therapeutic areas.
While direct applications of the butylamino derivative are less documented, it serves as a
crucial starting material for more complex molecules.

» Antimalarial Agents: The 4-aminoquinoline core is vital for antimalarial efficacy[6]. The amino
group of 2-Butylamino-5-nitropyridine could be used as a nucleophile to construct hybrid
molecules that incorporate both a nitropyridine and another pharmacophore, potentially
leading to dual-action drugs to combat resistance[6].

» Kinase Inhibitors: Substituted aminopyridines are common motifs in small-molecule kinase
inhibitors used in oncology. The nitro group can be reduced to an amine, providing a new
vector for chemical modification and library synthesis.

o Antimicrobial and Anti-inflammatory Drugs: The parent compound, 2-Amino-5-nitropyridine,
is a key component in the synthesis of various therapeutic agents, including anti-
inflammatory and antimicrobial drugs[7]. The butyl derivative provides a lipophilic variant for
these synthetic programs.
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Caption: Role of 2-Butylamino-5-nitropyridine in a drug discovery workflow.
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Applications in Materials Science

The polarized Tt-system of nitropyridines makes them candidates for non-linear optical (NLO)
materials. The parent 2-Amino-5-nitropyridine (2A5NP) has been studied for its NLO properties,
which are useful in applications like laser generation[8]. The butylamino derivative could be
explored to create new crystalline materials with potentially enhanced solubility in organic
polymers for device fabrication.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is paramount.

o Hazard Identification: While specific toxicology data for this compound is limited, related
aminonitropyridines are classified as irritants. Assume the compound causes skin and
serious eye irritation[1].

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.

o Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents.

Conclusion

2-Butylamino-5-nitropyridine is a valuable chemical intermediate characterized by its defined
physicochemical properties and accessible synthetic route. Its true potential is realized in its
role as a scaffold for the creation of more complex molecules. The strategic placement of the
butylamino and nitro groups on the pyridine ring provides two distinct points for chemical
modification, making it an ideal candidate for library synthesis in drug discovery programs
targeting a range of diseases. Furthermore, its structural similarity to known NLO materials
suggests potential applications in materials science. This guide provides the foundational
knowledge required for researchers to confidently incorporate this versatile building block into
their synthetic and developmental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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